4-(2-furylmethyl)-5-[4-(1H-pyrrol-1-yl)phenyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(furan-2-ylmethyl)-3-(4-pyrrol-1-ylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H14N4OS/c23-17-19-18-16(21(17)12-15-4-3-11-22-15)13-5-7-14(8-6-13)20-9-1-2-10-20/h1-11H,12H2,(H,19,23)
• InChI Key: CJSXJWWXQNGDDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC=C(C=C2)C3=NNC(=S)N3CC4=CC=CO4
• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol

Description

4-(2-furylmethyl)-5-[4-(1H-pyrrol-1-yl)phenyl]-4H-1,2,4-triazole-3-thiol, commonly known as FPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of triazole derivatives and has shown promising results in various fields of research.

Mechanism of Action

The mechanism of action of FPT is not yet fully understood. However, studies have suggested that FPT exerts its anti-cancer activity by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. FPT has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
FPT has been shown to have several biochemical and physiological effects. Studies have shown that FPT can inhibit the production of reactive oxygen species (ROS) and reduce oxidative stress. FPT has also been shown to have anti-inflammatory activity and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using FPT in lab experiments is its potent anti-cancer activity. FPT has been shown to be effective against various cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using FPT in lab experiments is its relatively low solubility in water, which can make it challenging to work with.

Future Directions

There are several future directions for research on FPT. One potential area of research is the development of FPT derivatives with improved solubility and bioavailability. Another area of research is the investigation of FPT's potential use in combination with other anti-cancer agents to enhance its efficacy. Additionally, further studies are needed to fully understand the mechanism of action of FPT and its potential use in the treatment of neurodegenerative disorders.

Scientific Research Applications

FPT has been studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a potential anti-cancer agent. Studies have shown that FPT has potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. FPT has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.